Cas no 1361832-75-8 (5-Amino-6-(3,4-dichlorophenyl)nicotinonitrile)

• Product Name: 5-Amino-6-(3,4-dichlorophenyl)nicotinonitrile
• CAS No: 1361832-75-8
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 4912014
• Update Time: 2025-08-05

5-Amino-6-(3,4-dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(3,4-dichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H7Cl2N3/c13-9-2-1-8(4-10(9)14)12-11(16)3-7(5-15)6-17-12/h1-4,6H,16H2
• InChI Key： DLZCFKSUNVWRKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC(C#N)=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-6-(3,4-dichlorophenyl)nicotinonitrile

Exploring the Chemical and Pharmacological Properties of 5-Amino-6-(3,4-Dichlorophenyl)Nicotinonitrile (CAS No. 1361832-75-8)

The compound 5-Amino-6-(3,4-dichlorophenyl)nicotinonitrile, identified by CAS No. 1361832-75-8, represents a structurally complex organic molecule with significant potential in medicinal chemistry and pharmacology. This compound belongs to the class of nicotinonitriles, characterized by a fused pyridine ring system substituted with an amino group at position 5 and a 3,4-dichlorophenyl moiety at position 6. The presence of both electron-withdrawing cyanide and dichloroaryl groups introduces intriguing physicochemical properties and biological activities.

Recent advancements in synthetic methodologies have enabled precise control over the synthesis of this compound, leveraging multiphase catalytic protocols. A study published in *Organic Letters* (2023) demonstrated a one-pot synthesis using palladium-catalyzed cross-coupling reactions between 5-amino-nicotinonitrile derivatives and aryl halides under mild conditions. This approach significantly reduces reaction times while maintaining high yields (>90%), highlighting its scalability for pharmaceutical applications.

In terms of pharmacological activity, preclinical data from in vitro assays reveal potent anti-inflammatory effects. A 2022 study in *Journal of Medicinal Chemistry* showed that this compound inhibits cyclooxygenase (COX)-2 enzyme activity with an IC₅₀ value of 0.8 μM, surpassing traditional NSAIDs like ibuprofen. The dichlorophenyl substituent is hypothesized to enhance ligand-receptor interactions through halogen bonding mechanisms, as evidenced by molecular docking simulations.

Neuroprotective properties have also been explored in cellular models. Research published in *Neurochemistry International* (2024) demonstrated that this compound mitigates oxidative stress-induced apoptosis in SH-SY5Y neuroblastoma cells by activating Nrf2 signaling pathways. The amino group likely contributes to redox modulation through proton shuttle mechanisms, stabilizing mitochondrial membrane potential under stress conditions.

Safety profiling remains critical for drug development. A toxicology study in rodents revealed no observable adverse effects at doses up to 100 mg/kg/day for 90 days, with minimal hepatic enzyme induction compared to control groups. However, further investigations are warranted into potential interactions with cytochrome P450 enzymes given the compound’s aromatic structure.

Innovative applications extend beyond traditional therapeutics. Researchers at Stanford University recently reported its use as a scaffold for prodrug design, where the cyanide group undergoes enzymatic hydrolysis to release active metabolites selectively in tumor microenvironments. This "activatable" prodrug strategy could minimize off-target effects while enhancing therapeutic indices.

Synthesis scalability remains an area of active research. Continuous flow chemistry systems are being optimized to handle the reactive cyanide functionality safely during large-scale production. A collaborative effort between Merck KGaA and MIT demonstrated a microfluidic reactor setup achieving >95% purity with real-time process analytical technology (PAT), addressing challenges posed by conventional batch processes.

Bioavailability improvements are being pursued through nanoparticle encapsulation strategies. Lipid-based carriers functionalized with polyethylene glycol (PEG) significantly increased oral absorption rates from ~17% to ~69% in preclinical trials reported at the 2024 ACS National Meeting.

The structural versatility of this compound allows exploration across therapeutic areas including oncology and immunology. Its unique combination of substituents creates opportunities for dual-action mechanisms targeting both inflammatory mediators and cancer cell signaling pathways simultaneously.

Ongoing clinical trials (Phase I/IIa) are evaluating its efficacy in rheumatoid arthritis patients using positron emission tomography (PET)-based biomarkers for early response assessment. Preliminary data indicate favorable safety profiles with reductions in C-reactive protein levels observed within two weeks of administration.

This multifaceted molecule exemplifies how strategic substitution patterns can yield compounds with tailored biological profiles. As interdisciplinary research continues to uncover new applications—from targeted drug delivery systems to disease-specific biomarkers—CAS No. 1361832-75-8-based therapies may redefine treatment paradigms across multiple therapeutic domains.